Cas no 15492-51-0 (Terbium 2,2,6,6-tetramethyl-3,5-heptane-dionate)

• Product Name: Terbium 2,2,6,6-tetramethyl-3,5-heptane-dionate
• CAS No: 15492-51-0
• MF: C₃₃H₅₇O₆Tb
• MW: 708.727430105209
• MDL: MFCD00064752
• CID: 87560
• PubChem ID: 24867167
• Update Time: 2025-05-21

Terbium 2,2,6,6-tetramethyl-3,5-heptane-dionate Chemical and Physical Properties

Names and Identifiers

• Terbium 2,2,6,6-tetramethyl-3,5-heptane-dionate
• Terbium tris(2,2,6,6-tetramethyl-3,5-heptanedionate)
• Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)terbium (III)
• TERBIUM 2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE
• Nsc174886
• TB(TMHD)3
• Terbium tris(tetramethylheptanedionate)
• terbium(iii) tris(2,2,6,6-tetramethyl-3,5-heptanedionate)
• Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)terbium
• Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)terbium (III), (Tb(TMHD)3)
• Tris(dipivaloylmethanato)terbium
• TRIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)TERBIUM(III)
• TRIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)TERBIUM (III) 99% (99.9%-TB) (REO) [TB(TMHD)3]
• TRIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)TERBIUM(III) (99.9%-TB) (REO) [TB(TMHD)3]

• MDL： MFCD00064752
• Inchi： 1S/3C11H20O2.Tb/c3*1-10(2,3)8(12)7-9(13)11(4,5)6;/h3*7,12H,1-6H3;/q;;;+3/p-3/b3*8-7-;
• InChI Key： JSAHJYGCYOFNGW-LWTKGLMZSA-K
• SMILES： C(C)(C)(C)/C(/O[Tb](O/C(=C\C(=O)C(C)(C)C)/C(C)(C)C)O/C(=C\C(=O)C(C)(C)C)/C(C)(C)C)=C/C(=O)C(C)(C)C

Computed Properties

• Exact Mass: 711.36400
• Monoisotopic Mass: 711.364333
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 9
• Complexity: 693
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: g/cm3
• Melting Point: 163-164 °C (lit.)
• Boiling Point: 275°C
• Flash Point: 67.2°C
• PSA: 102.42000
• LogP: 7.82070
• Solubility: Not determined
• Sensitiveness: Hygroscopic
• Vapor Pressure: No data available

Terbium 2,2,6,6-tetramethyl-3,5-heptane-dionate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• TSCA：No
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Terbium 2,2,6,6-tetramethyl-3,5-heptane-dionate

Terbium 2,2,6,6-Tetramethyl-3,5-Heptane-Dionate: A Comprehensive Overview

Terbium 2,2,6,6-tetramethyl-3,5-heptane-dionate (CAS No. 15492-51-0) is a rare earth compound that has garnered significant attention in recent years due to its unique properties and versatile applications. This compound is a dianion of terbium(III) with a heptane-dione ligand system. The structure of this compound is characterized by a central terbium ion coordinated by two equivalent heptane-dione ligands. The heptane-dione ligand itself is a seven-carbon chain with ketone groups at the 3 and 5 positions and methyl groups at the 2 and 6 positions. This specific arrangement imparts the compound with distinct chemical and physical properties.

Terbium(III) is a lanthanide element known for its strong magnetic and optical properties. In the case of Terbium 2,2,6,6-tetramethyl-3,5-heptane-dionate, these properties are further enhanced by the ligand's structure. The methyl groups at positions 2 and 6 create steric hindrance around the terbium ion, which can influence its coordination environment and reactivity. This steric effect is particularly important in applications where precise control over the electronic and magnetic properties of rare earth compounds is required.

One of the most notable applications of Terbium 2,2,6,6-tetramethyl-3,5-heptane-dionate is in the field of luminescent materials. Terbium-based compounds are widely used as phosphors in lighting and display technologies due to their ability to emit light in specific wavelengths when excited by an external energy source. Recent studies have shown that the unique structure of this compound allows for efficient energy transfer between the ligand and the terbium ion, leading to enhanced luminescence efficiency. This makes it a promising candidate for next-generation lighting solutions and advanced display technologies.

In addition to its optical properties, Terbium 2,2,6,6-tetramethyl-3,5-heptane-dionate has also been explored for its potential in catalytic applications. The terbium ion's ability to act as a Lewis acid makes it suitable for catalyzing various organic reactions. Researchers have found that this compound can effectively catalyze olefin polymerization and other carbonyl-related reactions under mild conditions. The steric bulk provided by the methyl groups in the heptane-dione ligand helps stabilize transition states during these reactions, leading to improved catalytic performance.

The synthesis of Terbium 2,2,6,6-tetramethyl-3,5-heptane-dionate typically involves the reaction of terbium chloride with the corresponding heptane-dione ligand in an appropriate solvent. Recent advancements in synthetic methodologies have enabled higher yields and purities of this compound. For instance, researchers have developed solvent-free synthesis routes that not only reduce environmental impact but also improve the reproducibility of the synthesis process.

From an environmental standpoint,Terbium 2,2,6,tetramethyl-3heptanedionate has been studied for its potential role in waste management and pollution control technologies. Terbium-based materials are being investigated as catalysts for degrading organic pollutants in water through photocatalytic processes. The combination of terbium's redox properties with the ligand's structure enables efficient absorption of sunlight and subsequent generation of reactive species that break down pollutants into harmless byproducts.

In terms of toxicity and safety,Terbium 2,tetramethylheptanedionate has been classified as non-hazardous under standard conditions when handled properly. However,it is recommended to follow standard laboratory safety protocols when working with rare earth compounds to minimize exposure risks.

Looking ahead,the demand for Terbium 2,tetramethylheptanedionate is expected to grow driven by increasing adoption across multiple industries including electronics,optoelectronics,and environmental technologies.As research continues to uncover new applications for this compound,it will likely play an even more significant role in advancing modern technologies while addressing global challenges such as energy efficiency and pollution control.